![molecular formula C10H19N3 B6628523 N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine](/img/structure/B6628523.png)
N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine
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Overview
Description
N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), anxiety disorders, and opioid withdrawal. Clonidine is a type of medication called alpha-2 adrenergic agonist. It works by stimulating the alpha-2 receptors in the brain, which reduces the release of norepinephrine, a chemical that increases blood pressure and heart rate. Clonidine has been studied extensively for its scientific research applications.
Mechanism of Action
N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine works by stimulating the alpha-2 receptors in the brain. This reduces the release of norepinephrine, a chemical that increases blood pressure and heart rate. By reducing the release of norepinephrine, this compound can lower blood pressure and heart rate. This compound also has sedative effects, which can help reduce anxiety.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It can lower blood pressure and heart rate, reduce anxiety, and improve attention in individuals with ADHD. This compound can also reduce the symptoms of opioid withdrawal, such as nausea, vomiting, and diarrhea.
Advantages and Limitations for Lab Experiments
N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine has several advantages for lab experiments. It is readily available and easy to administer. This compound also has a well-established mechanism of action, which makes it useful for investigating the effects of alpha-2 adrenergic agonists. However, this compound has several limitations for lab experiments. It can have sedative effects, which can confound the results of experiments that involve attention or motor function. This compound can also affect blood pressure and heart rate, which can be a confounding factor in experiments that investigate these variables.
Future Directions
There are several future directions for research on N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine. One area of research is investigating the effects of this compound on different types of anxiety disorders. Another area of research is investigating the effects of this compound on cognitive function in individuals with ADHD. Additionally, there is a need for more research on the long-term effects of this compound use, particularly in children. Finally, there is a need for more research on the effects of this compound on opioid withdrawal, particularly in the context of medication-assisted treatment.
Synthesis Methods
N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine is synthesized by reacting 2,2-dimethylbutyronitrile with hydrogen chloride gas to form 2,2-dimethylbutyronitrile hydrochloride. The hydrochloride salt is then reacted with sodium azide to form the corresponding azide. The azide is then reduced with hydrogen gas in the presence of palladium on carbon to form this compound.
Scientific Research Applications
N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine has been studied extensively for its scientific research applications. It has been used in animal studies to investigate its effects on blood pressure, heart rate, and anxiety. This compound has also been used in human studies to investigate its effects on ADHD, anxiety disorders, and opioid withdrawal.
Properties
IUPAC Name |
N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3/c1-4-10(2,3)8-11-7-9-12-5-6-13-9/h5-6,11H,4,7-8H2,1-3H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQSVXBYWXFWWDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)CNCC1=NC=CN1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.